Acetic acid, 2-(1-oxopropoxy)-, 1-(3,3-dimethylcyclohexyl)ethyl ester

Specification

• CAS No.: 236391-76-7
• Molecular Formula: C15H26O4
• Molecular Weight: 270.36 g/mol
• IUPAC Name: [2-[1-(3,3-dimethylcyclohexyl)ethoxy]-2-oxoethyl] propanoate
• Standard InChI: InChI=1S/C15H26O4/c1-5-13(16)18-10-14(17)19-11(2)12-7-6-8-15(3,4)9-12/h11-12H,5-10H2,1-4H3
• Standard InChI Key: PDUFSBFWOJELLV-UHFFFAOYSA-N
• SMILES: CCC(=O)OCC(=O)OC(C)C1CCCC(C1)(C)C
• Canonical SMILES: CCC(=O)OCC(=O)OC(C)C1CCCC(C1)(C)C

Introduction

Acetic acid, 2-(1-oxopropoxy)-, 1-(3,3-dimethylcyclohexyl)ethyl ester is an organic compound with the molecular formula C₁₅H₂₆O₄ and a molecular weight of approximately 270.36 g/mol. It is characterized by its unique structural features, which include a propoxy group attached to the acetic acid moiety and a 3,3-dimethylcyclohexyl group. This compound is often studied for its potential applications in various fields, including fragrance formulation and chemical synthesis.

Applications

This compound is primarily used in fragrance formulations due to its unique olfactory properties. It is also studied for its potential in chemical synthesis, where its structural complexity can be leveraged to create novel compounds.

Genotoxicity and Toxicity Studies

Acetic acid, 2-(1-oxopropoxy)-, 1-(3,3-dimethylcyclohexyl)ethyl ester has been evaluated for genotoxicity and was found not to be genotoxic. It also showed no safety concerns for skin sensitization under current use levels. The compound is not expected to be phototoxic or photoallergenic.

Regulatory Information

The compound is classified under the Globally Harmonized System (GHS) with hazard codes P273, P391, and P501, indicating precautions related to environmental release and disposal. It is registered with the European Chemicals Agency (ECHA) under the EC number 607-255-2.

Environmental Impact

Acetic acid, 2-(1-oxopropoxy)-, 1-(3,3-dimethylcyclohexyl)ethyl ester is not considered persistent, bioaccumulative, or toxic (PBT) according to the International Fragrance Association (IFRA) Environmental Standards. Its risk quotients, based on current usage volumes in Europe and North America, are less than 1, indicating a low environmental risk.